Cas no 68820-39-3 (10-Methyldodecanal)

• Product Name: 10-Methyldodecanal
• CAS No: 68820-39-3
• MF: C₁₃H₂₆O
• MW: 198.344944477081
• CID: 2086333
• PubChem ID: 13965454
• Update Time: 2025-05-25

10-Methyldodecanal Chemical and Physical Properties

Names and Identifiers

• 10-Methyldodecanal
• 116854-43-4
• LBPCQRKBYWKMBM-UHFFFAOYSA-N
• 68820-39-3
• SCHEMBL4979542
• 10-methyl dodecanal
• 10-Methyl-dodecanal

• Inchi： 1S/C13H26O/c1-3-13(2)11-9-7-5-4-6-8-10-12-14/h12-13H,3-11H2,1-2H3
• InChI Key： LBPCQRKBYWKMBM-UHFFFAOYSA-N
• SMILES： C(=O)CCCCCCCCC(C)CC

Computed Properties

• Exact Mass: 198.198365449g/mol
• Monoisotopic Mass: 198.198365449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 10
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 17.1Ų

Additional information on 10-Methyldodecanal

Exploring 10-Methyldodecanal (CAS No. 68820-39-3): Properties, Applications, and Industry Insights

10-Methyldodecanal (CAS No. 68820-39-3) is a specialized organic compound belonging to the class of branched-chain aldehydes. With its unique molecular structure featuring a methyl group at the 10th carbon position, this compound has garnered attention in fragrance, flavor, and specialty chemical industries. The CAS registry number 68820-39-3 serves as a critical identifier for researchers and manufacturers seeking precise information about this ingredient.

In recent years, the demand for 10-Methyldodecanal has increased significantly due to its versatile applications. Consumers and manufacturers alike are searching for terms like "natural fragrance alternatives," "sustainable aldehydes," and "long-lasting scent compounds" - all areas where this molecule shows particular promise. The compound's molecular weight of 198.34 g/mol and boiling point range make it suitable for various formulation needs.

The fragrance industry particularly values 10-Methyldodecanal for its ability to impart woody, ambery notes with excellent persistence. Perfumers frequently combine it with other aroma chemicals to create complex niche fragrance profiles, a trending topic among cosmetic chemists and perfumery enthusiasts. Its stability in various pH ranges makes it valuable for personal care formulations, answering common search queries about "pH-stable fragrance ingredients."

From a technical perspective, the synthesis of 10-Methyldodecanal involves sophisticated organic chemistry processes. Researchers investigating "aldehyde synthesis methods" or "branched-chain compound production" will find this molecule particularly interesting. The compound's lipophilic nature contributes to its excellent performance in oil-based systems, addressing another frequent industry question about "oil-soluble fragrance components."

Quality control of CAS No. 68820-39-3 requires precise analytical techniques. Gas chromatography-mass spectrometry (GC-MS) remains the gold standard for verifying the purity of 10-Methyldodecanal, a crucial consideration for manufacturers searching for "aldehyde quality standards." The compound typically appears as a colorless to pale yellow liquid with characteristic olfactory properties.

Environmental and regulatory aspects of 10-Methyldodecanal have become increasingly important discussion points. While not classified as hazardous under current regulations, manufacturers are proactively investigating "biodegradable fragrance ingredients" and "green chemistry alternatives" - areas where derivatives of this compound may play a future role. Its IFRA compliance status makes it a viable option for international fragrance applications.

In formulation science, the solubility parameters of 68820-39-3 make it compatible with various carriers and solvents. Product developers frequently search for information about "fragrance fixation techniques" and "scent longevity enhancers," where this aldehyde's performance characteristics offer distinct advantages. The compound's vapor pressure and evaporation rate contribute to its controlled release profile.

Future research directions for 10-Methyldodecanal may explore its potential in microencapsulation technologies and controlled-release systems, both hot topics in functional fragrance development. As consumers increasingly seek "smart fragrance delivery" solutions, the unique properties of this compound position it as a candidate for innovative applications beyond traditional perfumery.

The global market for specialty aldehydes like 10-Methyldodecanal continues to evolve, driven by demand for premium fragrance ingredients and custom scent creations. With proper handling and formulation expertise, CAS 68820-39-3 offers formulators a versatile tool for creating distinctive olfactory experiences that meet modern consumer expectations for quality and performance.